![molecular formula C23H23N7O B6533821 1-(4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-2,2-diphenylethan-1-one CAS No. 1060208-30-1](/img/structure/B6533821.png)
1-(4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-2,2-diphenylethan-1-one
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Overview
Description
Synthesis Analysis
The synthesis of similar triazolopyrimidine compounds often involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and tetrahydropyrimidinones . The structures of the synthesized compounds are usually confirmed based on spectral data, elemental analyses, and alternative synthetic routes .Molecular Structure Analysis
The molecular structure of similar compounds is usually confirmed using various techniques such as melting point, 1H and 13C nuclear magnetic resonance spectroscopy, mass spectrometry, and elemental analysis . In some cases, the structure of the compound is solved unambiguously by single-crystal X-ray diffraction .Scientific Research Applications
Drug Discovery
The compound’s structure, which includes a 1,2,3-triazole motif, has found broad applications in drug discovery . This is due to its high chemical stability, aromatic character, strong dipole moment, and hydrogen bonding ability . These features make the substituted 1,2,3-triazole motif structurally resembling to the amide bond, mimicking an E or a Z amide bond .
Organic Synthesis
The 1,2,3-triazole motif in the compound is also used in organic synthesis . The development of facile and straightforward methodology for the synthesis of 1,2,3-triazoles is of noteworthy interest .
Polymer Chemistry
In the field of polymer chemistry, 1,2,3-triazoles have been used due to their high chemical stability and strong dipole moment .
Supramolecular Chemistry
The compound has applications in supramolecular chemistry, where it can be used to create complex structures .
Bioconjugation
The compound’s 1,2,3-triazole motif is used in bioconjugation, a chemical strategy that joins two biomolecules together .
Chemical Biology
In chemical biology, the compound can be used for various purposes due to its high chemical stability and strong dipole moment .
Fluorescent Imaging
The compound has potential applications in fluorescent imaging, a technique used to visualize cellular and subcellular structures .
Materials Science
In materials science, the compound can be used in the creation of new materials due to its high chemical stability and strong dipole moment .
Mechanism of Action
Target of Action
The compound, also known as VU0632885-1 or F5062-0105, is a novel molecule that has been synthesized and evaluated for its biological activity . The primary target of this compound is the Epidermal Growth Factor Receptor (EGFR) . EGFR plays a critical role in cell survival, growth, differentiation, and tumor formation .
Mode of Action
The compound interacts with its target, EGFR, by inhibiting its activity . This inhibition disrupts the normal functioning of the receptor, leading to changes in the cell’s behavior . The exact nature of this interaction and the resulting changes are still under investigation.
Biochemical Pathways
The compound affects the EGFR signaling pathway, which is involved in various cellular processes such as cell proliferation and survival . By inhibiting EGFR, the compound disrupts this pathway, potentially leading to the inhibition of tumor growth .
Result of Action
The inhibition of EGFR by the compound can lead to a decrease in cell proliferation and survival, particularly in cancer cells where EGFR is often overexpressed . This could potentially result in the reduction of tumor growth .
properties
IUPAC Name |
1-[4-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]-2,2-diphenylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N7O/c1-28-21-20(26-27-28)22(25-16-24-21)29-12-14-30(15-13-29)23(31)19(17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-11,16,19H,12-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCSXFGJFEOQNGB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=NC=N2)N3CCN(CC3)C(=O)C(C4=CC=CC=C4)C5=CC=CC=C5)N=N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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